Cas no 191869-08-6 ((4-Amino-3,5-dibromo-phenyl)-acetic acid)

• Product name: (4-Amino-3,5-dibromo-phenyl)-acetic acid
• CAS No: 191869-08-6
• MF: C₈H₇Br₂NO₂
• MW: 308.954680681229
• CID: 4777355
• PubChem ID: 23301960

(4-Amino-3,5-dibromo-phenyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-amino-3,5-dibromophenyl)acetic acid
• 2-(4-amino-3,5-dibromophenyl)acetic acid
• (4-Amino-3,5-dibromo-phenyl)-acetic acid

• Inchi： 1S/C8H7Br2NO2/c9-5-1-4(3-7(12)13)2-6(10)8(5)11/h1-2H,3,11H2,(H,12,13)
• InChI Key： KIYIWMWVYLKCAZ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CC(=O)O)Br)N

Computed Properties

• Exact Mass: 308.88230g/mol
• Monoisotopic Mass: 306.88435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines